Methyl 2-((1-(2-(m-tolyl)acetyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-[2-(3-methylphenyl)acetyl]pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C16H21NO3S/c1-12-4-3-5-13(8-12)9-15(18)17-7-6-14(10-17)21-11-16(19)20-2/h3-5,8,14H,6-7,9-11H2,1-2H3
• InChI Key: SRSXZBOCTXKIGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCC(C2)SCC(=O)OC
• Molecular Formula: C16H21NO3S
• Molecular Weight: 307.4 g/mol
• CAS No.: 1795299-08-9

Description

“Methyl 2-((1-(2-(m-tolyl)acetyl)pyrrolidin-3-yl)thio)acetate” is a chemical compound. The pyrrolidine ring, a five-membered nitrogen heterocycle, is a key component of this compound. Pyrrolidine derivatives are widely used by medicinal chemists to develop compounds for treating human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives involves two main strategies: ring construction from different cyclic or acyclic precursors, and functionalization of preformed pyrrolidine rings. The specific synthesis process for “this compound” is not explicitly mentioned in the available resources.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization. The non-planarity of the ring also increases three-dimensional coverage.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

Methyl 2-((1-(2-(m-tolyl)acetyl)pyrrolidin-3-yl)thio)acetate and its derivatives are involved in the synthesis of pharmaceutical intermediates. For instance, the process of synthesizing precursors to 3-thienylmalonic acid highlights the utility of related compounds in creating valuable intermediates for further pharmaceutical development. Such precursors play a significant role in the synthesis of drugs by providing a base compound that can be further modified to enhance its pharmacological properties (Raynolds, 1984).

Cognitive Enhancement and Anxiety Reduction

Research into 2-methyl-3-(2(S)-pyrrolidinylmethoxy)pyridine, a compound related to the target chemical, has shown positive effects in rodent and primate models of cognitive enhancement and a rodent model of anxiolytic activity. This highlights the potential of this compound derivatives in contributing to the development of treatments for cognitive disorders and anxiety, demonstrating a significant application in neuroscience and psychology (Lin et al., 1997).

Future Directions

Pyrrolidine derivatives, including “Methyl 2-((1-(2-(m-tolyl)acetyl)pyrrolidin-3-yl)thio)acetate”, have potential in drug discovery due to their versatile structure. Future research could focus on exploring the biological activity of these compounds and developing new synthetic strategies.